Cas no 93618-36-1 (3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)

• Product Name: 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• CAS No: 93618-36-1
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD12212401
• CID: 4339261
• PubChem ID: 13370518
• Update Time: 2025-06-27

3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(3,4-dimethoxyphenyl)-1-methyl-
• 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 5-(3,4-Dimethoxy-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• G55946
• AKOS005207593
• TDA61836
• EN300-236531
• 3-(3,4-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• SCHEMBL3435546
• MFCD12212401
• BBL010905
• STK656948
• VS-02741
• 3-(3,4-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-(3,4-dimethoxyphenyl)-2-methylpyrazole-3-carboxylic acid
• 93618-36-1
• F1967-0166

• MDL： MFCD12212401
• Inchi： 1S/C13H14N2O4/c1-15-10(13(16)17)7-9(14-15)8-4-5-11(18-2)12(6-8)19-3/h4-7H,1-3H3,(H,16,17)
• InChI Key： OTYUTHSFDOYVCU-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 262.09535693Da
• Monoisotopic Mass: 262.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Additional information on 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid

3-(3,4-Dimethoxyphenyl)-1-Methyl-1{H}-Pyrazole-5-Carboxylic Acid (CAS No. 93618-36-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-(3,4-Dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid (CAS No. 93618-36-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid is characterized by a pyrazole ring substituted with a 3,4-dimethoxyphenyl group and a methyl group at the 1-position. The carboxylic acid moiety at the 5-position adds to its functional versatility. The presence of these substituents imparts specific chemical and biological properties that make it a valuable candidate for drug development.

Recent studies have highlighted the importance of 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid has shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute (2021) revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The synthesis of 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the condensation of 3,4-dimethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate methylating agent to introduce the methyl group at the 1-position. The final step involves carboxylation to introduce the carboxylic acid moiety at the 5-position.

The pharmacokinetic properties of 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid have also been investigated to assess its suitability for in vivo applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further preclinical and clinical evaluation.

In conclusion, 3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid (CAS No. 93618-36-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for drug development. Ongoing research continues to explore its therapeutic potential in various diseases, highlighting its significance in the field of pharmaceutical sciences.